N-((6-methylpyrimidin-4-yl)methyl)-2-(naphthalen-1-yloxy)acetamide

• IUPAC Name: N-[(6-methylpyrimidin-4-yl)methyl]-2-naphthalen-1-yloxyacetamide
• InChI: InChI=1S/C18H17N3O2/c1-13-9-15(21-12-20-13)10-19-18(22)11-23-17-8-4-6-14-5-2-3-7-16(14)17/h2-9,12H,10-11H2,1H3,(H,19,22)
• InChI Key: AXRZKZWEIIEWEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)CNC(=O)COC2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

N-((6-methylpyrimidin-4-yl)methyl)-2-(naphthalen-1-yloxy)acetamide, also known as MNA-10, is a novel small molecule that has gained attention in recent years due to its potential therapeutic applications. MNA-10 is a selective inhibitor of the protein kinase CK2, which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Scientific Research Applications

Chemical Synthesis

Research by Mokhtary & Torabi (2017) highlights the use of similar acetamide derivatives in chemical synthesis, employing nano magnetite as a catalyst for efficient one-pot synthesis processes under ultrasound irradiation. This method leads to the generation of N-((2-hydroxynaphthalene-1-yl)(aryl)methyl)acetamide derivatives, demonstrating the compound's role in facilitating complex chemical reactions (Mokhtary & Torabi, 2017).

Antimicrobial and Antiproliferative Activities

A study by Hamad et al. (2010) synthesized a series of acetamide derivatives and screened them for inhibitory activity against HIV. This study provides insight into the potential biomedical applications of similar compounds in antiviral therapies (Hamad et al., 2010).

DNA Interaction and Docking Studies

Kurt et al. (2020) focused on the DNA binding properties of certain Schiff base ligands derived from acetamide compounds. This research demonstrates the compound's relevance in the field of molecular biology, particularly in understanding interactions at the DNA level (Kurt et al., 2020).

Molecular Structural Analysis

Research by Gouda et al. (2022) explores the structural aspects of similar acetamide compounds, utilizing techniques like Hirshfeld surface analysis and DFT calculations. This research is crucial in understanding the molecular structure and potential applications of these compounds in various fields, including pharmaceuticals (Gouda et al., 2022).

Anti-Angiogenic Activity

A study by Lee et al. (2005) identified N-hydroxy-2-(naphthalene-2-ylsulfanyl)-acetamide as a potent inhibitor of aminopeptidase N, showcasing its potential in anti-angiogenic therapies. This research opens avenues for exploring similar compounds in cancer research and treatment strategies (Lee et al., 2005).